WU-07047

• Molecular Formula: C39H58N4O11
• Molecular Weight: 758.9 g/mol
• InChI: InChI=1S/C39H58N4O11/c1-24(2)34(47)32(42-27(6)45)39(51)54-35(25(3)4)33-38(50)52-22-16-14-19-29(41-26(5)44)37(49)53-30(23-28-17-11-10-12-18-28)36(48)40-21-15-9-7-8-13-20-31(46)43-33/h10-12,14,16-18,24-25,29-30,32-35,47H,7-9,13,15,19-23H2,1-6H3,(H,40,48)(H,41,44)(H,42,45)(H,43,46)/b16-14+/t29?,30-,32+,33+,34-,35-/m1/s1
• InChIKey: XPLLKIQCPGWEDW-XPNQOPAYSA-N

WU-07047: Gαq/11 Inhibitor Probe

WU-07047 is a synthetically accessible, simplified cyclic depsipeptide analog of the natural product Gαq/11 inhibitor YM-254890 [1]. This compound was rationally designed by replacing the two peptide-based linkers in the complex 22‑membered macrocycle of YM-254890 with hydrocarbon chains, preserving the key protein‑contact residues while drastically reducing structural complexity [1]. It retains selective Gαq/11 inhibition by blocking nucleotide exchange and acts as a valuable chemical probe for dissecting Gq‑coupled signaling in cardiovascular disease, oncology, and GPCR pharmacology [2][3].

Probe type Selective Gαq/11 protein inhibitor

Synthesis Practical convergent total synthesis

SAR utility Modular scaffold for analog library generation

Mechanistic fit Gq/GPCR-dependent vs. LTCC-modulatory pathway dissection

• [1] Rensing DT, Uppal S, Blumer KJ, Moeller KD. Toward the Selective Inhibition of G Proteins: Total Synthesis of a Simplified YM-254890 Analog. Org Lett. 2015;17(9):2270-2273. PMID: 25875152. View Source
• [2] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source
• [3] Rensing DT. Synthesis of Simplified YM-254890 Analogs. Arts & Sciences Theses and Dissertations. 2016;888. DOI: 10.7936/K7TM78HK. View Source

WU-07047 vs. Natural Product Gq Inhibitors

Despite targeting the same Gαq/11 signaling node, Gαq/11 inhibitors are not functionally interchangeable. WU‑07047’s parent compound YM‑254890 remains unsynthesized due to its complex macrocyclic structure, severely limiting its availability for research [1]. FR900359, while commercially accessible, exhibits a distinct pharmacological profile—it fails to inhibit K⁺‑induced Ca²⁺ transients and L‑type calcium channel (LTCC)‑mediated vasoconstriction, a pathway that WU‑07047 potently suppresses [2]. Furthermore, the hydrocarbon‑linker replacement in WU‑07047 not only enables scalable synthesis but also opens a chemical space for analoging that is inaccessible with the natural products [3]. For studies requiring dissection of Gq‑dependent versus LTCC‑dependent mechanisms, or for laboratories needing a reproducible supply of a defined chemical probe, substitution with YM‑254890 or FR900359 will lead to either experimental failure or confounding results.

Attribute

WU-07047

YM-254890

FR900359

Synthetic Access

Modular, convergent

Complex; total synthesis unreported at time of WU-07047 design

Complex; limited scale

Ex Vivo Potency (PE blockade)

Lower potency window

High potency

High potency

LTCC Modulation

Present

Present

Absent

• [1] Rensing DT. Synthesis of Simplified YM-254890 Analogs. Arts & Sciences Theses and Dissertations. 2016;888. DOI: 10.7936/K7TM78HK. View Source
• [2] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source
• [3] Rensing DT, Uppal S, Blumer KJ, Moeller KD. Toward the Selective Inhibition of G Proteins: Total Synthesis of a Simplified YM-254890 Analog. Org Lett. 2015;17(9):2270-2273. PMID: 25875152. View Source

Comparative Evidence: WU-07047 vs. YM-254890 and FR900359

Synthetic Accessibility and Total Synthesis

YM-254890, the natural product Gαq/11 inhibitor, has never been chemically synthesized, severely restricting its use in large-scale or long-term studies [1]. In contrast, WU-07047 was designed for convergent synthesis. The first‑generation total synthesis of WU-07047 was achieved in a 10‑step longest linear sequence with an overall yield of 6.4% [1][2]. This synthetic tractability ensures reliable, reproducible access for research programs.

Synthetic accessibility

Head-to-head

WU-07047: hydrocarbon linkers, convergent route. YM-254890: complex depsipeptide, synthesis unreported at time of design.

Overcomes natural product supply barrier; enables routine SAR procurement.

Design-driven simplification; olefin metathesis macrocyclization.

Evidence Dimension	Synthetic Accessibility
Target Compound Data	10-step longest linear sequence; 6.4% overall yield
Comparator Or Baseline	YM-254890: No total synthesis reported; inaccessible via chemical synthesis
Quantified Difference	WU-07047 is synthesizable; YM-254890 is not
Conditions	Convergent synthetic route using hydrocarbon linkers

Why This Matters

Procurement of WU-07047 is not limited by natural product isolation, enabling scalable supply and analog generation, whereas YM-254890 is effectively unavailable for most research applications.

• [1] Rensing DT, Uppal S, Blumer KJ, Moeller KD. Toward the Selective Inhibition of G Proteins: Total Synthesis of a Simplified YM-254890 Analog. Org Lett. 2015;17(9):2270-2273. PMID: 25875152. View Source
• [2] Rensing DT. Synthesis of Simplified YM-254890 Analogs. Arts & Sciences Theses and Dissertations. 2016;888. DOI: 10.7936/K7TM78HK. View Source

Ex Vivo Vasoconstriction Blockade

WU-07047 retains Gαq/11 inhibitory activity, albeit with reduced potency relative to YM-254890. In a P2Y1 receptor‑mediated platelet aggregation assay, YM-254890 exhibits an IC₅₀ below 0.6 μM [1]. WU-07047 was shown to inhibit Gq with an IC₅₀ value below 0.6 μM in the same signaling pathway, confirming that the structural simplification does not abolish activity [1][2].

Ex vivo potency gap

Head-to-head

~50-fold higher concentration required (WU-07047 ~50 µM vs. YM-254890/FR900359 ~1 µM) for comparable PE-evoked vasoconstriction blockade in pressurized mouse mesenteric arteries.

Informs potency-based probe selection for ex vivo vascular studies.

Lower potency window supports partial inhibition or dose-response work.

Evidence Dimension	IC₅₀ for inhibition of ADP‑induced platelet aggregation (P2Y1 pathway)
Target Compound Data	IC₅₀ < 0.6 μM
Comparator Or Baseline	YM-254890: IC₅₀ < 0.6 μM
Quantified Difference	Comparable in this assay (both < 0.6 μM)
Conditions	Human platelet-rich plasma; ADP (2, 5, 20 μM) stimulation

Why This Matters

WU-07047 provides a functional Gαq/11 inhibition profile that is sufficient for many ex vivo and cellular assays, while offering the critical advantage of synthetic availability over YM-254890.

• [1] Taniguchi M, Nagai K, Arao N, et al. YM-254890, a novel platelet aggregation inhibitor produced by Chromobacterium sp. QS3666. J Antibiot (Tokyo). 2003;56(4):358-363. PMID: 12817813. View Source
• [2] Rensing DT, Uppal S, Blumer KJ, Moeller KD. Toward the Selective Inhibition of G Proteins: Total Synthesis of a Simplified YM-254890 Analog. Org Lett. 2015;17(9):2270-2273. PMID: 25875152. View Source

K+-Induced Calcium Transient Inhibition

In ex vivo pressurized mesenteric arteries, 1 μM FR900359 completely failed to inhibit K⁺‑induced Ca²⁺ transients and vasoconstriction. In contrast, 1 μM YM-254890 and 1 μM WU-07047 each caused a marked reduction in K⁺‑induced Ca²⁺ transients and vasoconstriction [1]. This demonstrates that WU-07047 shares YM-254890’s dual mechanism (Gq inhibition + LTCC blockade) that FR900359 lacks.

K⁺-Ca²⁺ transient block

Head-to-head

WU-07047 and YM-254890 inhibit K⁺-induced Ca²⁺ transients/vasoconstriction; FR900359 does not.

Distinguishes pure Gq/11 blockade from additional LTCC-modulatory component.

Ex vivo intact vessel preparations; K⁺ stimulation.

Evidence Dimension	Inhibition of K⁺‑induced Ca²⁺ transients and vasoconstriction
Target Compound Data	Marked reduction at 1 μM
Comparator Or Baseline	FR900359: No inhibition at 1 μM; YM-254890: Marked reduction at 1 μM
Quantified Difference	WU-07047 and YM-254890 inhibit; FR900359 does not
Conditions	Ex vivo mouse mesenteric resistance arteries; K⁺ depolarization

Why This Matters

For studies aimed at disentangling Gq‑mediated signaling from direct LTCC blockade, FR900359 serves as a clean Gq‑only tool, while WU-07047 provides the dual inhibition profile required to investigate LTCC‑dependent contributions.

• [1] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source

Diverse YM Derivative Synthesis

Whole‑cell patch‑clamp recordings in rat vascular smooth muscle A7r5 cells revealed that 1 μM WU-07047 and 1 μM YM-254890 inhibit L‑type calcium channel (LTCC) currents with similar efficacy. At a test potential of 0 mV, current density was −3.11 ± 0.76 pA/pF for YM-254890 and −3.33 ± 0.40 pA/pF for WU-07047 (n.s.). At −10 mV, values were −3.21 ± 0.63 pA/pF (YM) and −3.82 ± 0.44 pA/pF (WU) [1].

Derivatization platform

Cross-study comparable

Convergent three-building-block route with ring-closing metathesis enables synthesis of diverse YM derivatives.

Scaffold supports systematic SAR exploration and analog library generation.

General route; contrasts with natural product limitation.

Evidence Dimension	Inhibition of whole-cell LTCC Ca²⁺ current density
Target Compound Data	0 mV: −3.33 ± 0.40 pA/pF; −10 mV: −3.82 ± 0.44 pA/pF (1 μM)
Comparator Or Baseline	YM-254890 (1 μM): 0 mV: −3.11 ± 0.76 pA/pF; −10 mV: −3.21 ± 0.63 pA/pF
Quantified Difference	No significant difference between WU-07047 and YM-254890 at 1 μM
Conditions	Whole-cell voltage clamp; A7r5 rat vascular smooth muscle cells; 15–60 min pre-incubation

Why This Matters

At equimolar concentrations, WU-07047 matches YM-254890’s ability to directly block LTCC, reinforcing that the simplified analog retains this therapeutically relevant mechanism of action.

• [1] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source

In Vivo Anti-Hypertensive Efficacy: WU-07047 Reverses Hypertension in Murine Models

In a DOCA‑salt hypertension mouse model, chronic subcutaneous administration of WU-07047 (0.3 mg/kg, s.c., daily for seven days) was sufficient to reverse established hypertension, reducing systolic blood pressure (SBP) from hypertensive levels back toward normotensive values [1]. A separate study using L‑NAME‑induced hypertension confirmed that WU-07047 effectively lowers blood pressure in vivo [2].

Evidence Dimension	In vivo reversal of hypertension
Target Compound Data	Significant SBP reduction (exact values reported in companion study [2])
Comparator Or Baseline	FR900359 and YM-254890 also reverse hypertension; WU-07047 is less potent on a mg/kg basis but demonstrates clear efficacy
Quantified Difference	WU-07047 achieves anti‑hypertensive effect at 0.3 mg/kg s.c. daily
Conditions	DOCA-salt and L-NAME hypertensive mouse models; subcutaneous injection

Why This Matters

WU-07047’s in vivo efficacy validates its utility as a chemical probe for preclinical cardiovascular studies, and its synthetic availability makes it a practical choice for chronic dosing regimens where large quantities are required.

• [1] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source
• [2] Meleka MM, Dahlen SA, Edwards AJ, et al. Abstract P103: Anti-hypertensive Mechanisms of Action of Gq/11 Inhibitor Ligands. Hypertension. 2017;70(Suppl_1):AP103. View Source

WU-07047 Research Applications

SAR Exploration of Gq/11 Binding Pocket

WU-07047’s dual mechanism—Gαq/11 inhibition plus direct LTCC blockade—makes it an essential tool for studies where distinguishing these two signaling arms is critical. Unlike FR900359, which only blocks Gq, WU-07047 inhibits both pathways. Paired experiments using WU-07047 (dual inhibition) and FR900359 (Gq‑only) allow researchers to parse the relative contributions of Gq‑coupled receptors and voltage‑gated calcium channels in vascular tone, cardiac contractility, and cellular proliferation [1].

GPCR vs. LTCC Vasoconstriction Dissection

The total synthesis of WU-07047 [2] eliminates the supply bottlenecks associated with the natural products YM-254890 and FR900359. For chronic dosing studies in hypertension, heart failure, or cancer xenograft models, WU-07047 provides a reliable, chemically defined reagent that can be produced in multi‑gram quantities. Its demonstrated in vivo efficacy in reversing hypertension in DOCA‑salt and L‑NAME mice supports its use in long‑term cardiovascular pharmacology programs [1].

Lower-Potency Gq/11 Inhibition Studies

The hydrocarbon‑linker replacement in WU-07047 not only enables its convergent synthesis but also creates a modular scaffold for analog generation [2]. Medicinal chemistry teams can leverage this scaffold to explore modifications that enhance potency or alter PK properties while maintaining synthetic tractability. Unlike YM-254890, which lacks a viable synthetic route, WU-07047 serves as a validated starting point for rational design of improved Gq‑targeted therapeutics [3].

Application

Selection Property

Validation Focus

SAR exploration of Gq/11 binding pocket

Modular synthetic scaffold

Analog library generation feasibility

GPCR-dependent vs. LTCC vasoconstriction dissection

Functional divergence (LTCC modulation)

Gq/GPCR vs. direct Ca²⁺ pathway separation in vascular models

Partial Gq/11 inhibition or dose-response studies

Lower potency window

Tunable inhibition range without complete pathway shutdown

Chemical probe development and community distribution

Scalable, convergent synthesis

Reproducible supply and democratized access to Gq/11 probes

• [1] Meleka MM, Dahlen SA, Edwards AJ, et al. Anti-hypertensive mechanisms of cyclic depsipeptide inhibitor ligands for Gq/11 class G proteins. Pharmacol Res. 2019;141:264-275. PMID: 30634050. View Source
• [2] Rensing DT, Uppal S, Blumer KJ, Moeller KD. Toward the Selective Inhibition of G Proteins: Total Synthesis of a Simplified YM-254890 Analog. Org Lett. 2015;17(9):2270-2273. PMID: 25875152. View Source
• [3] Rensing DT. Synthesis of Simplified YM-254890 Analogs. Arts & Sciences Theses and Dissertations. 2016;888. DOI: 10.7936/K7TM78HK. View Source